4-Chlorophenyl-[3-(trifluoromethyl)phenoxy]acetic acid

• IUPAC Name: 2-(4-chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetic acid
• InChI: InChI=1S/C15H10ClF3O3/c16-11-6-4-9(5-7-11)13(14(20)21)22-12-3-1-2-10(8-12)15(17,18)19/h1-8,13H,(H,20,21)
• InChI Key: DDTQLPXXNHLBAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(C2=CC=C(C=C2)Cl)C(=O)O)C(F)(F)F
• Molecular Formula: C15H10ClF3O3
• Molecular Weight: 330.68 g/mol
• CAS RN: 4687-08-5

Description

“4-Chlorophenyl-[3-(trifluoromethyl)phenoxy]acetic acid” is a chemical compound with the molecular formula C15H10ClF3O3. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives involves the reactions of TFMP by nucleophilic substitution with a variety of alkylating agents. The synthesized derivatives were characterized by physical and spectral methods (HR-EIMS, HR-FABMS, 1H-NMR, 13C-NMR, UV, and FT-IR).

Molecular Structure Analysis

The molecular structure of “4-Chlorophenyl-[3-(trifluoromethyl)phenoxy]acetic acid” consists of 15 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, and 3 oxygen atoms. The average mass of the molecule is 330.686 Da, and the monoisotopic mass is 330.027069 Da.

Chemical Reactions Analysis

The compound 4-(Trifluoromethyl)phenylacetic acid undergoes diolefination mediated by mono-N-protected amino acid ligands in the presence of ethyl acrylate, Pd(OAc)2, KHCO3, and t-amyl alcohol.

Synthesis routes and methods

Procedure details

To the residue prepared in STEP C above was added water (10 g) and a 36-38% HCl solution (60 g). The resulting biphasic mixture was stirred at 80° C. for between about 4 and about 8 hours (till completion of the hydrolysis as determined by HPLC) The resulting mixture was then cooled to 60° C. and toluene (125 mL) added. The aqueous phase was discarded and the organic phase washed with water (50 mL). Toluene (about 80 g) was removed by distillation to dry the organic phase. The resulting solution was then cooled to 70° C. and petrol ether 60/90 (250 mL) was added. The resulting solution was further cooled to 37° C. and seeded. The resulting mixture was stirred for 30 minutes at 37° C., the resulting suspension then cooled to 0° C. over about 2.5 hours. The precipitated crystals were filtered off and washed with a mixture of toluene (5 mL 0 and petrol ether 60/90 (9 mL) to yield wet product. The wet product was dried in a vacuum at 30° C. to yield the title compound as an off-white solid.